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Compound of Interest

Compound Name: Lexithromycin

Cat. No.: B10785483

L  Get Quote

Essential Safety and Handling Guide for

Lexithromycin

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Lexithromycin, including

operational and disposal plans.

Hazard Identification and Classification:

Lexithromycin is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects.[1]

Hazard Class

GHS Classification

Acute Toxicity, Oral

Category 4[1]

Acute Aquatic Toxicity

Category 1[1]

Chronic Aquatic Toxicity

Category 1[1]

Precautionary Statements:
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Statement Code

Precautionary Statement

P264 Wash skin thoroughly after handling.[1]

Do not eat, drink or smoke when using this
P270

product.[1]
pP273 Avoid release to the environment.[1]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S

doctor/physician if you feel unwell.[1]
P330 Rinse mouth.[1]
P391 Collect spillage.[1]

Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Personal Protective Equipment (PPE)

Engineering controls, such as ensuring adequate ventilation and providing accessible safety

showers and eye wash stations, are fundamental.[1] The following personal protective

equipment is required when handling Lexithromycin.[1]

PPE Category

Specific Requirements

Eye Protection

Safety goggles with side-shields.

Hand Protection

Protective gloves.

Skin and Body Protection

Impervious clothing.

Respiratory Protection

Suitable respirator.

Handling and Storage

Safe Handling Procedures:

e Avoid inhalation, contact with eyes, and skin.[1]
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Prevent the formation of dust and aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage Conditions:

o Keep the container tightly sealed in a cool, well-ventilated area.[1]
» Protect from direct sunlight and sources of ignition.[1]

e Storage Temperatures:

o Powder: -20°C[1]

o In solvent: -80°CJ[1]

Emergency Procedures and First Aid

In the event of exposure, immediate action is critical.
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Exposure Route

First Aid Measures

Eye Contact

Remove contact lenses, locate an eye-wash
station, and immediately flush eyes with large
amounts of water. Ensure adequate flushing by
separating eyelids with fingers. Promptly call a

physician.[1][2]

Skin Contact

Thoroughly rinse the skin with large amounts of
water. Remove contaminated clothing and

shoes. Call a physician.[1][2]

Inhalation

Immediately move the individual to fresh air.[1]

[2]

Ingestion

If swallowed, call a POISON CENTER or
doctor/physician if you feel unwell.[1] Rinse the
mouth.[1]

Disposal Plan

Lexithromycin is very toxic to aquatic life with long-lasting effects; therefore, environmental

release must be avoided.[1]

» Dispose of contents and container to an approved waste disposal plant.[1]

o Collect any spillage.[1]

o Keep the product away from drains, water courses, or the soil.[1]

Operational Workflow for Handling Lexithromycin
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Lexithromycin Handling Workflow

Preparation

Review Safety Data Sheet

Y

Ensure Engineering Controls are Functional
(Ventilation, Eye Wash Station)

Y

Don Appropriate PPE
(Goggles, Gloves, Impervious Clothing, Respirator)
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Weigh/Measure Lexithromycin in a Ventilated Area
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Perform Experimental Procedures
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Decontaminate Work Area Collect Lexithromycin Waste in a Labeled, Sealed Container
Remove and Dispose of PPE Correctly Dispose of Waste via an Approved Waste Disposal Plant

'
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Caption: A flowchart outlining the key steps for safely handling Lexithromycin, from
preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10785483?utm_src=pdf-body
https://www.benchchem.com/product/b10785483?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC38010.html
https://www.abmole.com/literature/lexithromycin-msds.html
https://www.benchchem.com/product/b10785483#personal-protective-equipment-for-handling-lexithromycin
https://www.benchchem.com/product/b10785483#personal-protective-equipment-for-handling-lexithromycin
https://www.benchchem.com/product/b10785483#personal-protective-equipment-for-handling-lexithromycin
https://www.benchchem.com/product/b10785483#personal-protective-equipment-for-handling-lexithromycin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10785483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

